2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%

• IUPAC Name: methyl 4-(4-chloro-3-hydroxyphenyl)thiophene-2-carboxylate
• InChI: InChI=1S/C12H9ClO3S/c1-16-12(15)11-5-8(6-17-11)7-2-3-9(13)10(14)4-7/h2-6,14H,1H3
• InChI Key: PLPDITLBXQEEPY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CS1)C2=CC(=C(C=C2)Cl)O
• Molecular Formula: C12H9ClO3S
• DSSTOX Substance ID: DTXSID40686069
• Molecular Weight: 268.72 g/mol
• CAS RN: 1261943-44-5

Description

2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% (2C5MTP) is a chemical compound belonging to the phenol family. It is a white solid at room temperature and is soluble in water. 2C5MTP has been used in various scientific research applications, including as a reagent in organic synthesis and as a biochemical probe for studying enzyme-catalyzed reactions.

Mechanism of Action

2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% acts as a competitive inhibitor of the enzyme-catalyzed hydrolysis of peptide bonds. It binds to the active site of the enzyme and blocks the substrate from binding, thus inhibiting the reaction.
Biochemical and Physiological Effects
2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the hydrolysis of peptide bonds in a dose-dependent manner. It has also been shown to have anti-inflammatory and anti-oxidant effects. In addition, it has been shown to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has a number of advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and it has a high purity (95%). It is also relatively stable and can be stored for long periods of time. However, it is not soluble in organic solvents and can only be used in aqueous solutions.

Future Directions

There are a number of potential future directions for the use of 2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%. It could be used to study the structure and function of proteins, and as a reagent in organic synthesis. It could also be used to study the mechanism of enzyme-catalyzed reactions, and to develop new drugs for the treatment of various diseases. In addition, it could be used to study the biochemical and physiological effects of other compounds, and to develop new drugs for cancer treatment.

Synthesis Methods

2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% can be synthesized from the reaction of 5-chloro-2-methoxycarbonylthiophenol and 2-chloro-5-methoxycarbonylphenol in the presence of anhydrous potassium carbonate. The reaction is carried out in anhydrous dimethyl sulfoxide (DMSO) at a temperature of 70-80°C. The reaction is complete after 8 hours and yields a product with a purity of 95%.

Scientific Research Applications

2-Chloro-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a biochemical probe for studying enzyme-catalyzed reactions, and as a model compound for studying the structure and function of proteins. It has also been used in the study of enzyme-catalyzed reactions, such as the hydrolysis of peptide bonds.